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Compound of Interest

Compound Name: FPI-1465

Cat. No.: B15567690 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
FPI-1465, also known as Nacubactam, is a potent, dual-action inhibitor belonging to the

diazabicyclooctane (DBO) class of compounds.[1] It is under investigation for its efficacy in

combating infections caused by multidrug-resistant Gram-negative bacteria.[2] Nacubactam's

mechanism of action is twofold: it is a serine-β-lactamase inhibitor, protecting β-lactam

antibiotics from degradation, and it directly inhibits penicillin-binding protein 2 (PBP2), an

essential enzyme for bacterial cell wall synthesis.[1][3] This dual functionality makes FPI-1465
a significant compound of interest in the development of new antibacterial therapies.[2]

This document provides detailed application notes and protocols for the laboratory handling

and use of FPI-1465, designed to ensure personnel safety and experimental integrity.

Chemical and Physical Properties
A summary of the key quantitative data for FPI-1465 (Nacubactam) is presented below.
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Property Value Source

Molecular Formula C₉H₁₆N₄O₇S [1]

Molecular Weight 324.31 g/mol [4]

CAS Number 1452458-86-4 [4][5]

Appearance White to off-white solid [5]

Storage Temperature -20°C [5]

Safety and Handling Precautions
As with any novel chemical compound, appropriate safety measures must be strictly followed.

The following guidelines are based on available safety data and general laboratory best

practices.[5]

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile) are required.

Eye Protection: Safety glasses or goggles must be worn.

Lab Coat: A standard laboratory coat is mandatory.

Handling:

Avoid inhalation of dust or aerosols. Handle in a well-ventilated area, preferably within a

chemical fume hood.[5]

Avoid direct contact with skin and eyes.[5]

Do not eat, drink, or smoke in the designated handling area.[5]

Wash hands thoroughly after handling.[5]

First Aid Measures:
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Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation develops.[5]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding eyelids open. Seek immediate medical attention.[5]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[5]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate

medical attention.[5]

Storage and Stability:

Store FPI-1465 powder at -20°C in a tightly sealed container.[5]

For solutions, it is recommended to prepare fresh or store aliquots at -80°C to minimize

freeze-thaw cycles.

Mechanism of Action: Signaling Pathway
FPI-1465 (Nacubactam) exhibits a dual mechanism of action against Gram-negative bacteria.

Firstly, it acts as a potent inhibitor of serine β-lactamases (Classes A, C, and some D),

enzymes that degrade β-lactam antibiotics. By forming a stable covalent bond with the active

site serine of the β-lactamase, FPI-1465 inactivates the enzyme, thus protecting the co-

administered β-lactam antibiotic. Secondly, FPI-1465 has intrinsic antibacterial activity through

the inhibition of Penicillin-Binding Protein 2 (PBP2), a key enzyme in the bacterial cell wall

synthesis pathway. This direct inhibition disrupts peptidoglycan cross-linking, leading to cell

lysis and bacterial death.
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Dual mechanism of action for FPI-1465 (Nacubactam).

Experimental Protocols
Preparation of FPI-1465 Stock Solutions
Objective: To prepare a concentrated stock solution of FPI-1465 for use in various in vitro

assays.

Materials:

FPI-1465 (Nacubactam) powder

Dimethyl sulfoxide (DMSO), sterile

Sterile, nuclease-free microcentrifuge tubes

Calibrated micropipettes

Procedure:

Allow the vial of FPI-1465 powder to equilibrate to room temperature before opening to

prevent condensation.
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In a sterile environment (e.g., a biological safety cabinet), accurately weigh the desired

amount of FPI-1465 powder into a sterile microcentrifuge tube.

Add the appropriate volume of sterile DMSO to achieve the desired stock concentration

(e.g., 10 mM).

Vortex the solution thoroughly until the FPI-1465 is completely dissolved.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -80°C.

Minimum Inhibitory Concentration (MIC) Assay
Objective: To determine the minimum concentration of a β-lactam antibiotic, in combination with

a fixed concentration of FPI-1465, that inhibits the visible growth of a bacterial strain.

Materials:

FPI-1465 stock solution

β-lactam antibiotic stock solution (e.g., Meropenem, Cefepime)

Cation-adjusted Mueller-Hinton Broth (CAMHB)

Bacterial inoculum prepared to a 0.5 McFarland standard

Sterile 96-well microtiter plates

Procedure:

Preparation of Drug Plates: a. In a 96-well plate, perform serial two-fold dilutions of the β-

lactam antibiotic in CAMHB. b. Add a fixed concentration of FPI-1465 to each well containing
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the β-lactam dilutions (a common fixed concentration is 4 µg/mL).[6] c. Include control wells:

antibiotic only, FPI-1465 only, and growth control (no antibiotic or FPI-1465).

Inoculation: a. Dilute the 0.5 McFarland bacterial suspension in CAMHB to achieve a final

inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well.

Incubation: a. Incubate the plates at 35-37°C for 16-20 hours in ambient air.[7]

MIC Determination: a. Following incubation, visually inspect the plates for bacterial growth

(turbidity). b. The MIC is defined as the lowest concentration of the β-lactam antibiotic in

combination with FPI-1465 that completely inhibits visible growth.[7][8]
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Workflow for Minimum Inhibitory Concentration (MIC) Assay.

Conclusion
FPI-1465 (Nacubactam) is a promising β-lactamase inhibitor with a dual mechanism of action

that holds potential for addressing the challenge of antibiotic resistance. Adherence to proper

laboratory handling procedures and safety precautions is paramount to ensure the safety of
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research personnel and the generation of reliable experimental data. The protocols provided

herein offer a foundation for the in vitro characterization of FPI-1465's activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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